Cas no 2098116-49-3 (2-Azido-N-methyl-N-(1-methylpiperidin-4-yl)acetamide)

• Product Name: 2-Azido-N-methyl-N-(1-methylpiperidin-4-yl)acetamide
• CAS No: 2098116-49-3
• MF: C₉H₁₇N₅O
• MW: 211.264180898666
• CID: 4774470
• Update Time: 2025-10-28

2-Azido-N-methyl-N-(1-methylpiperidin-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-azido-N-methyl-N-(1-methylpiperidin-4-yl)acetamide
• 2-Azido-N-methyl-N-(1-methylpiperidin-4-yl)acetamide

• Inchi： 1S/C9H17N5O/c1-13-5-3-8(4-6-13)14(2)9(15)7-11-12-10/h8H,3-7H2,1-2H3
• InChI Key： TUTXOLCWWHFUIW-UHFFFAOYSA-N
• SMILES： O=C(CN=[N+]=[N-])N(C)C1CCN(C)CC1

Computed Properties

• Exact Mass: 211.14331018 g/mol
• Monoisotopic Mass: 211.14331018 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 37.9
• Molecular Weight: 211.26

Additional information on 2-Azido-N-methyl-N-(1-methylpiperidin-4-yl)acetamide

Comprehensive Overview of 2-Azido-N-methyl-N-(1-methylpiperidin-4-yl)acetamide (CAS No. 2098116-49-3)

2-Azido-N-methyl-N-(1-methylpiperidin-4-yl)acetamide (CAS No. 2098116-49-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of functional groups, including an azido moiety and a methylpiperidinyl backbone, making it a versatile intermediate in drug discovery and bioconjugation applications. Its structural complexity and reactivity profile have positioned it as a valuable tool for scientists exploring novel therapeutic agents and chemical probes.

The compound's azido group is particularly noteworthy, as it enables click chemistry reactions—a rapidly growing field in modern synthetic chemistry. Researchers frequently leverage this property to develop targeted drug delivery systems or label biomolecules for imaging studies. With the rise of AI-driven drug design and high-throughput screening, compounds like 2-Azido-N-methyl-N-(1-methylpiperidin-4-yl)acetamide are increasingly relevant. Recent trends in PubMed and SciFinder searches reveal growing interest in its potential applications for neurological disorder research and proteomics.

From a synthetic perspective, the methylpiperidine core of this compound contributes to its lipophilicity, which is critical for blood-brain barrier penetration—a hot topic in CNS drug development. Pharmaceutical companies exploring GPCR-targeted therapies or allosteric modulators often investigate such scaffolds. The compound's N-methylacetamide fragment further enhances its metabolic stability, addressing a common challenge in medicinal chemistry optimization.

Analytical characterization of CAS No. 2098116-49-3 typically involves advanced techniques like LC-MS and NMR spectroscopy, reflecting the compound's importance in quality control for preclinical studies. Discussions on ResearchGate highlight its utility in photoaffinity labeling experiments—a technique gaining traction for mapping protein-ligand interactions. These applications align with current industry priorities such as target identification and mechanistic studies in drug development pipelines.

Storage and handling protocols for this compound emphasize its stability under recommended conditions, though proper laboratory practices should always be followed. The scientific community's focus on green chemistry has spurred investigations into sustainable synthesis routes for azido-containing compounds, including this derivative. Such efforts resonate with the broader ESG (Environmental, Social, and Governance) initiatives shaping modern chemical research.

In conclusion, 2-Azido-N-methyl-N-(1-methylpiperidin-4-yl)acetamide represents a compelling case study at the intersection of structure-activity relationship research and chemical biology. Its multifaceted applications—from bioconjugation to pharmacophore development—make it a subject of ongoing investigation across academic and industrial laboratories worldwide. As computational tools like molecular docking and quantum mechanics calculations advance, the compound's role in rational drug design will likely expand further.